Cas no 89611-03-0 (Benzoic acid, 3-(ethylamino)-5-hydroxy-, methyl ester)

• Product name: Benzoic acid, 3-(ethylamino)-5-hydroxy-, methyl ester
• CAS No: 89611-03-0
• MF: C₁₀H₁₃NO₃
• MW: 195.21512
• CID: 594872
• PubChem ID: 53898759

Benzoic acid, 3-(ethylamino)-5-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(ethylamino)-5-hydroxy-, methyl ester
• methyl 3-(ethylamino)-5-hydroxybenzoate
• SCHEMBL10934796
• 89611-03-0
• DTXSID70707498

• Inchi： InChI=1S/C10H13NO3/c1-3-11-8-4-7(10(13)14-2)5-9(12)6-8/h4-6,11-12H,3H2,1-2H3
• InChI Key： HVPWFAWUNLLRBG-UHFFFAOYSA-N
• SMILES： CCNC1=CC(=CC(=C1)C(=O)OC)O

Computed Properties

• Exact Mass: 195.09
• Monoisotopic Mass: 195.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters